Cas no 305355-26-4 (3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 305355-26-4
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5815412
• PubChem ID: 133568649
• Update Time: 2025-06-26

3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• 3-(4-methoxyphenyl)-N'-[(E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, 2-(phenylmethylene)hydrazide
• 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide
• 305355-26-4

• Inchi： 1S/C18H16N4O2/c1-24-15-9-7-14(8-10-15)16-11-17(21-20-16)18(23)22-19-12-13-5-3-2-4-6-13/h2-12H,1H3,(H,20,21)(H,22,23)
• InChI Key： CLZKPOGOSIHMNW-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC)C=C2)=CC(C(NN=CC2=CC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 9.95±0.46(Predicted)

Additional information on 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide

Professional Introduction to Compound with CAS No. 305355-26-4 and Product Name: 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide

The compound identified by the CAS number 305355-26-4 and the product name 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methoxyphenyl group and a phenylmethylidene moiety, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel drugs. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The specific substitution pattern in 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic benefits.

The 1H-pyrazole-5-carbohydrazide core of this compound is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several enzymes and receptors implicated in various diseases. Studies have demonstrated that hydrazide-functionalized pyrazoles can act as potent inhibitors, which is a critical factor in drug design. The (1E)-phenylmethylidene group further contributes to the molecule's binding affinity by providing a hydrophobic surface that can interact with hydrophobic pockets on target proteins.

In the context of contemporary pharmaceutical research, compounds like 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide are being explored for their potential in treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The methoxy group at the para position of the phenyl ring enhances solubility and metabolic stability, which are crucial factors for drug efficacy and bioavailability. This optimization makes the compound an attractive candidate for further development.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for structure-activity relationship (SAR) studies. By modifying different functional groups or substituents, researchers can gain insights into how structural changes affect biological activity. Such studies are essential for refining drug candidates and improving their therapeutic profiles. The versatility of 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide allows it to be adapted for various pharmacological targets, making it a valuable tool in drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydride transfers, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in developing novel therapeutics.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide and its biological targets. These studies predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights guide experimental efforts by providing a rational basis for optimizing lead compounds into viable drugs.

The compound's potential extends beyond traditional pharmaceutical applications; it also shows promise in agrochemicals and material science. Pyrazole derivatives are known for their stability under various environmental conditions, making them suitable for use in crop protection agents or specialty chemicals. Furthermore, their electronic properties make them candidates for use in organic electronics and photovoltaic materials.

In conclusion, 3-(4-methoxyphenyl)-N'-[(1E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.